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Compound of Interest

Compound Name: 5-Ethyl-biphenyl-2-ol

Cat. No.: B15369162 Get Quote

Essential Safety and Handling Guide for 5-Ethyl-
biphenyl-2-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Ethyl-biphenyl-2-ol, ensuring the well-being of laboratory personnel and adherence to safety

protocols. The following procedures are based on established safety guidelines for phenolic

compounds and aim to minimize exposure risks and environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Ethyl-biphenyl-2-ol is classified with specific hazard statements indicating potential health

and environmental risks.[1] Appropriate PPE is mandatory to mitigate these risks.

Hazard Classification:
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Hazard Statement Description GHS Pictogram

H315 Causes skin irritation.[1] GHS07

H318 / H319
Causes serious eye damage /

irritation.[1]
GHS07

H335
May cause respiratory

irritation.[1]
GHS07

H410
Very toxic to aquatic life with

long lasting effects.
GHS09

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2][3][4][5]

Protects against splashes that

can cause serious eye

damage.

Hand Protection

Wear butyl rubber or neoprene

gloves.[3][5] Nitrile gloves may

be suitable for incidental

contact with dilute solutions

but should be changed

immediately upon contact.[5]

Prevents skin irritation and

absorption. Phenol and its

derivatives can be absorbed

through the skin.[3]

Body Protection

A fully buttoned lab coat is

required. For tasks with a

higher risk of splashing, a

chemically resistant apron over

the lab coat is recommended.

[3][5]

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

a certified chemical fume hood

is required.[2][5] If engineering

controls are not sufficient, a

respirator with an appropriate

filter may be necessary.[2][4]

Minimizes inhalation of vapors

or dust which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial when working with 5-Ethyl-biphenyl-2-ol to
ensure a safe laboratory environment.

Experimental Workflow for Handling 5-Ethyl-biphenyl-2-ol:
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Preparation

Experimentation

Cleanup and Disposal

1. Don Appropriate PPE

2. Prepare Work Area in Fume Hood

3. Weigh Compound

4. Dissolution/Reaction

5. Transfer/Work-up

6. Decontaminate Glassware

7. Segregate and Label Waste

8. Dispose of Waste

9. Doff PPE

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15369162?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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